Cas no 26899-64-9 (5-phenyl-4H-1,2,4-triazole-3-carbaldehyde)

5-phenyl-4H-1,2,4-triazole-3-carbaldehyde structure
26899-64-9 structure
Product Name:5-phenyl-4H-1,2,4-triazole-3-carbaldehyde
CAS No:26899-64-9
MF:C9H7N3O
MW:173.171381235123
MDL:MFCD10696451
CID:2661934
Update Time:2023-11-27

5-phenyl-4H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Phenyl-4H-1,2,4-triazole-3-carbaldehyde
    • s-Triazole-3-carboxaldehyde, 5-phenyl-
    • 5-Phenyl-1H-1,2,4-triazole-3-carbaldehyde
    • 3-phenyl-1H-1,2,4-triazole-5-carbaldehyde
    • KGONHESTSCTJLO-UHFFFAOYSA-N
    • AB57370
    • 5-Phenyl-4H-1,2,4-triazole-3-carbaldehyde #
    • 5-phenyl-4H-1,2,4-triazole-3-carbaldehyde
    • MDL: MFCD10696451
    • Inchi: 1S/C9H7N3O/c13-6-8-10-9(12-11-8)7-4-2-1-3-5-7/h1-6H,(H,10,11,12)
    • InChI Key: KGONHESTSCTJLO-UHFFFAOYSA-N
    • SMILES: O=CC1NN=C(C2C=CC=CC=2)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Topological Polar Surface Area: 58.6

5-phenyl-4H-1,2,4-triazole-3-carbaldehyde Pricemore >>

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Enamine
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